Cas no 138869-52-0 (Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-)
138869-52-0 structure
Product Name:Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-
CAS No:138869-52-0
MF:C16H22O
MW:230.345284938812
CID:1266208
Update Time:2024-08-04
Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-
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- Inchi: 1S/C16H22O/c1-16(2,3)14-8-4-12(5-9-14)13-6-10-15(17)11-7-13/h4-5,8-9,13H,6-7,10-11H2,1-3H3
- InChI Key: QSOGWRBZXSNTSQ-UHFFFAOYSA-N
- SMILES: C1(=O)CCC(C2=CC=C(C(C)(C)C)C=C2)CC1
Computed Properties
- Exact Mass: 230.16716
Experimental Properties
- Density: 0.985±0.06 g/cm3(Predicted)
- Boiling Point: 346.5±31.0 °C(Predicted)
- PSA: 17.07
Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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